Cas no 3681-30-9 (Ethane-d5(6CI,7CI,8CI,9CI))

Ethane-d5(6CI,7CI,8CI,9CI) Properties

Names and Identifiers

• Ethane-d5(6CI,7CI,8CI,9CI)
• Ethane-d5
• Ethane-d5, 99 atom % D
• DTXSID30476552
• 1,1,1,2,2-pentadeuterioethane
• 3681-30-9
• +Expand

• MDL： MFCD00084141
• InChIKey： OTMSDBZUPAUEDD-KPAILUHGSA-N
• Inchi： InChI=1S/C2H6/c1-2/h1-2H3/i1D2,2D3
• SMILES： [2H]C(C([2H])([2H])[2H])[2H]

Computed Properties

• Exact Mass: 40.10968
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 35.0783339211g/mol
• Heavy Atom Count: 2
• Complexity: 0
• Isotope Atom Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• Boiling Point: −88 °C(lit.)
• Melting Point: −172 °C (lit.)
• Vapor Pressure: 37.95 atm ( 21.1 °C)
• Flash Point: Degrees Fahrenheit:-211°F
  Degrees Celsius:-135°C
  
• Color/Form: Not determined
• Solubility: Not determined